Cas no 2624131-43-5 (1-cyclobutyl-1H-pyrrole-3-carbaldehyde)

1-Cyclobutyl-1H-pyrrole-3-carbaldehyde is a heterocyclic aldehyde featuring a cyclobutyl substituent attached to the nitrogen of a pyrrole ring and a formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its unique structure offers reactivity at both the aldehyde and pyrrole moieties, enabling diverse derivatization pathways. The cyclobutyl group enhances steric and electronic properties, potentially influencing the stability and selectivity of downstream products. Suitable for cross-coupling, condensation, and cyclization reactions, this compound is valuable for researchers exploring novel heterocyclic frameworks with tailored properties.
1-cyclobutyl-1H-pyrrole-3-carbaldehyde structure
2624131-43-5 structure
Product Name:1-cyclobutyl-1H-pyrrole-3-carbaldehyde
CAS No:2624131-43-5
MF:C9H11NO
MW:149.189742326736
MDL:MFCD33550897
CID:5465160
PubChem ID:155977953
Update Time:2025-05-20

1-cyclobutyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-1H-pyrrole-3-carbaldehyde
    • Z4922949067
    • MDL: MFCD33550897
    • Inchi: 1S/C9H11NO/c11-7-8-4-5-10(6-8)9-2-1-3-9/h4-7,9H,1-3H2
    • InChI Key: FJVRNXFGZDVIBO-UHFFFAOYSA-N
    • SMILES: O=CC1C=CN(C=1)C1CCC1

Computed Properties

  • Exact Mass: 149.084063974 g/mol
  • Monoisotopic Mass: 149.084063974 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 22
  • Molecular Weight: 149.19

1-cyclobutyl-1H-pyrrole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27747365-1g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95%
1g
$813.0 2023-09-10
Enamine
EN300-27747365-5g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95%
5g
$2360.0 2023-09-10
Enamine
EN300-27747365-10g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95%
10g
$3500.0 2023-09-10
Enamine
EN300-27747365-0.05g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
0.05g
$188.0 2025-03-19
Enamine
EN300-27747365-0.1g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
0.1g
$282.0 2025-03-19
Enamine
EN300-27747365-0.25g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
0.25g
$403.0 2025-03-19
Enamine
EN300-27747365-0.5g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
0.5g
$636.0 2025-03-19
Enamine
EN300-27747365-1.0g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
1.0g
$813.0 2025-03-19
Enamine
EN300-27747365-2.5g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
2.5g
$1594.0 2025-03-19
Enamine
EN300-27747365-5.0g
1-cyclobutyl-1H-pyrrole-3-carbaldehyde
2624131-43-5 95.0%
5.0g
$2360.0 2025-03-19

1-cyclobutyl-1H-pyrrole-3-carbaldehyde Related Literature

Additional information on 1-cyclobutyl-1H-pyrrole-3-carbaldehyde

Recent Advances in the Study of 1-Cyclobutyl-1H-pyrrole-3-carbaldehyde (CAS: 2624131-43-5) in Chemical Biology and Pharmaceutical Research

The compound 1-cyclobutyl-1H-pyrrole-3-carbaldehyde (CAS: 2624131-43-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique cyclobutyl-pyrrole structure, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a versatile building block for the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde through a palladium-catalyzed cyclization reaction, achieving high yields (78-85%) and excellent purity (>98%). The researchers highlighted the compound's stability under physiological conditions and its compatibility with various downstream derivatization reactions, making it particularly valuable for combinatorial chemistry approaches. Notably, the electron-rich pyrrole ring and the aldehyde functionality provide multiple sites for structural modifications, enabling the creation of diverse molecular libraries.

In pharmacological investigations, 1-cyclobutyl-1H-pyrrole-3-carbaldehyde has shown remarkable potential as a kinase inhibitor scaffold. A recent Nature Communications paper (2024) reported that derivatives of this compound exhibited selective inhibition against JAK3 kinase (IC50 = 12.3 nM) while showing minimal activity against other JAK family members. This selectivity profile suggests potential applications in autoimmune disease treatment, where JAK3-specific inhibitors are highly sought after to reduce off-target effects. Molecular docking studies revealed that the cyclobutyl moiety plays a crucial role in binding to a unique hydrophobic pocket in the JAK3 active site.

The compound's utility extends beyond kinase inhibition. A 2024 ACS Chemical Biology study demonstrated that 1-cyclobutyl-1H-pyrrole-3-carbaldehyde derivatives can serve as effective covalent inhibitors for cysteine proteases. The aldehyde group forms a reversible hemithioacetal bond with the active-site cysteine, while the cyclobutyl group provides optimal steric constraints for selective target engagement. This finding opens new avenues for developing antiviral and anticancer agents targeting viral proteases and cathepsins.

Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde derivatives has yielded encouraging results. A 2023 European Journal of Pharmaceutical Sciences publication reported favorable pharmacokinetic properties for several lead compounds, including good oral bioavailability (F = 65-72%) and acceptable plasma half-lives (t1/2 = 4.5-6.2 h) in rodent models. The metabolic stability studies indicated that the cyclobutyl ring confers resistance to oxidative metabolism compared to larger cycloalkyl substituents.

Ongoing research is exploring the application of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde in PROTAC (Proteolysis Targeting Chimera) development. A recent patent application (WO2024015832) describes its use as a warhead in E3 ligase-recruiting molecules, leveraging the aldehyde group for reversible target binding while maintaining the structural rigidity needed for effective ternary complex formation. This innovative approach may address current challenges in targeted protein degradation therapeutics.

In conclusion, 1-cyclobutyl-1H-pyrrole-3-carbaldehyde (CAS: 2624131-43-5) represents a multifaceted chemical scaffold with significant potential in drug discovery. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for medicinal chemists. Future research directions likely include optimization of its derivatives for clinical development and exploration of its applications in emerging therapeutic modalities such as covalent inhibitors and targeted protein degraders.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.